Cas no 12408-16-1 (tributoxy-sulfanylidene-phosphorane)
12408-16-1 structure
Product Name:tributoxy-sulfanylidene-phosphorane
CAS No:12408-16-1
MF:C12H27O3PS
MW:282.379743814468
CID:141582
PubChem ID:94884
Update Time:2025-04-19
tributoxy-sulfanylidene-phosphorane Chemical and Physical Properties
Names and Identifiers
-
- tributoxy-sulfanylidene-phosphorane
- tributyl thiophosphate
- O,O,O-tributyl phosphorothioate
- O,O,S-tributyl phosphorothioate
- Phosphorothioic acid, tributyl ester
- Tri-n-butyl phosphorothioate
- 12408-16-1
- O,O-Tributyl thiophosphate
- NSC6519
- tributoxy(thioxo)-$l^{5}-phosphane
- Phosphorothioic acid,O,O-tributyl ester
- tributyl phosphorothioate
- Tri-O-butyl phosphorothioate
- tributylphosphorothioate
- O,O,O-Tributyl thiophosphate
- DTXSID70924724
- Tributylphosphorothionate
- PPEZWDDRWXDXOQ-UHFFFAOYSA-N
- Tributylthiophosphate
- tributoxy(sulfanylidene)-lambda5-phosphane
- Phosphorothioic acid, O,O,O-tributyl ester
- O,O-Tributyl phosphorothioate
- tris(1-butyl) thiophosphate
- SCHEMBL39720
- NSC-6519
- NSC 6519
- Butyl phosphorothioate, ((BuO)3PS)
- Butyl phosphorothioate, (BuO)3PS
- 78-47-7
-
- Inchi: 1S/C12H27O3PS/c1-4-7-10-13-16(17,14-11-8-5-2)15-12-9-6-3/h4-12H2,1-3H3
- InChI Key: PPEZWDDRWXDXOQ-UHFFFAOYSA-N
- SMILES: S=P(OCCCC)(OCCCC)OCCCC
Computed Properties
- Exact Mass: 282.14201
- Monoisotopic Mass: 282.14185289g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 12
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 59.8Ų
Experimental Properties
- PSA: 35.53
tributoxy-sulfanylidene-phosphorane Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
12408-16-1 (tributoxy-sulfanylidene-phosphorane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk